Cas no 2171992-18-8 (1-(4-methylpiperazin-1-yl)methyl-6-azaspiro2.5octane hydrochloride)

1-(4-Methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride is a synthetic organic compound featuring a spirocyclic structure combined with a methylpiperazine moiety. Its unique molecular architecture, including the 6-azaspiro[2.5]octane core, offers potential advantages in medicinal chemistry, such as enhanced conformational rigidity and improved binding affinity to biological targets. The hydrochloride salt form ensures good solubility and stability, making it suitable for pharmaceutical research applications. This compound may serve as a valuable intermediate or scaffold in the development of bioactive molecules, particularly for central nervous system (CNS) targets or receptor modulation studies. Its structural complexity allows for precise stereochemical control in drug design.
1-(4-methylpiperazin-1-yl)methyl-6-azaspiro2.5octane hydrochloride structure
2171992-18-8 structure
Product Name:1-(4-methylpiperazin-1-yl)methyl-6-azaspiro2.5octane hydrochloride
CAS No:2171992-18-8
MF:C13H26ClN3
MW:259.818642139435
CID:6301584
PubChem ID:132398648
Update Time:2025-05-21

1-(4-methylpiperazin-1-yl)methyl-6-azaspiro2.5octane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro2.5octane hydrochloride
    • 2171992-18-8
    • 1-[(4-methylpiperazin-1-yl)methyl]-6-azaspiro[2.5]octane hydrochloride
    • 1-((4-Methylpiperazin-1-yl)methyl)-6-azaspiro[2.5]octane hydrochloride
    • 2-[(4-Methylpiperazin-1-yl)methyl]-6-azaspiro[2.5]octane;hydrochloride
    • EN300-1440299
    • Inchi: 1S/C13H25N3.ClH/c1-15-6-8-16(9-7-15)11-12-10-13(12)2-4-14-5-3-13;/h12,14H,2-11H2,1H3;1H
    • InChI Key: NLOJLFPUFSYEOD-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCN(C)CC1)CC1CC21CCNCC2

Computed Properties

  • Exact Mass: 259.1815255g/mol
  • Monoisotopic Mass: 259.1815255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

1-(4-methylpiperazin-1-yl)methyl-6-azaspiro2.5octane hydrochloride Pricemore >>

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Additional information on 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro2.5octane hydrochloride

Introduction to 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride (CAS No. 2171992-18-8)

1-(4-methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride (CAS No. 2171992-18-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the spirocyclic core and the 4-methylpiperazine moiety, contribute to its intriguing pharmacological profile.

The chemical structure of 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride consists of a spirocyclic ring system fused with a piperazine derivative. The presence of the 4-methylpiperazine group imparts significant lipophilicity and enhances the compound's ability to cross biological membranes, making it a promising candidate for various drug delivery systems. Additionally, the hydrochloride salt form ensures good solubility in aqueous environments, which is crucial for its use in pharmaceutical formulations.

Recent studies have explored the potential therapeutic applications of 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride. One notable area of research is its activity as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Preclinical studies have shown that this compound exhibits potent and selective binding to specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological effects of 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride on rodent models of anxiety and depression. The results indicated that this compound significantly reduced anxiety-like behaviors and depressive symptoms without causing adverse side effects commonly associated with traditional anxiolytic and antidepressant drugs. These findings suggest that 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride may have therapeutic potential for treating mood disorders.

Beyond its CNS applications, 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride has also been studied for its anti-inflammatory properties. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), in immune cells. This anti-inflammatory activity may be beneficial in managing conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(4-methylpiperazin-1-yl)methyl-6-azaspiro[2.5]octane hydrochloride (CAS No. 2171992-18-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its use in various medical conditions.

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